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Compound of Interest

Compound Name:
1-[2-(2-Nitrobenzoyl)phenyl]ethan-

1-one

CAS No.: 113988-38-8

Cat. No.: B14294193

Get Quote

A Case Study on 2-acetyl-2'-nitrobenzophenone

Executive Summary
In drug development and advanced organic synthesis, researchers frequently encounter highly

specific, unpatented, or newly theorized intermediates that lack a publicly indexed Chemical

Abstracts Service Registry Number (CAS RN). The compound 2-acetyl-2'-nitrobenzophenone

serves as a prime example of such an intermediate. A direct query across public databases

yields no existing CAS RN, indicating it is either a novel entity or an obscure proprietary

intermediate.

As a Senior Application Scientist, navigating this "data void" requires a rigorous, self-validating

approach. This whitepaper outlines the authoritative protocol for structurally elucidating,

synthesizing, validating, and officially registering novel chemical entities like 2-acetyl-2'-

nitrobenzophenone to obtain a globally recognized CAS RN.
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Chemical Identity & Structural Elucidation
Before initiating a CAS search or synthesis, the theoretical chemical identity must be rigorously

defined. A CAS RN is a unique numeric identifier assigned to a specific substance within the

CAS REGISTRY, which currently houses over 290 million substances [6.9]. It contains up to 10

digits separated by hyphens into three parts, where the final digit serves as a mathematical

check digit to verify the number's validity[1][2].

To prepare for registration, we must define the compound's physicochemical parameters.

Table 1: Theoretical Physicochemical Properties of 2-acetyl-2'-nitrobenzophenone

Property Value / Descriptor

IUPAC Name 1-[2-(2-nitrobenzoyl)phenyl]ethanone

Molecular Formula C15H11NO4

Molecular Weight 269.25 g/mol

Exact Mass 269.0688 Da

SMILES String
CC(=O)C1=CC=CC=C1C(=O)C2=CC=CC=C2[

O-]

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors 4

Predicted XLogP3 ~2.8

The CAS Search & Registration Methodology
When dealing with a potentially novel compound, the search methodology must transition from

a simple nomenclature query to a structural and registration workflow. If a substance is not

found in the registry, researchers must submit a formal consultation request to CAS Registry

Services alongside chemical structure diagrams and analytical proof[3].
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Workflow for CAS Registry Number identification and novel compound registration.

Step-by-Step Registration Protocol:
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Structural Translation: Convert the target into a machine-readable format (SMILES/InChI) to

bypass nomenclature ambiguities.

Substructure Search: Query the CAS REGISTRY. Since CAS numbers are assigned

sequentially to unique, disclosed substances[1][4], a negative result confirms novelty.

Application Submission: Submit a Premanufacture Notice (PMN) or a standard CAS Registry

Services consultation request, providing the exact chemical structure and analytical

validation data[3].

Synthetic Methodology & Causality
To register a novel compound, physical synthesis and analytical characterization are required.

Causality in Experimental Design: Direct Friedel-Crafts acylation of acetophenone with 2-

nitrobenzoyl chloride is synthetically unviable. The strong electron-withdrawing nature of the

acetyl group directs electrophilic aromatic substitution to the meta position, failing to yield the

target ortho-substituted 2-acetyl-2'-nitrobenzophenone. Therefore, we must employ a directed

Palladium-catalyzed acyl-Suzuki cross-coupling strategy.

2-Acetylphenylboronic
acid (Ketal protected)

Pd(PPh3)4 / K2CO3
Toluene, 90°C

2-Nitrobenzoyl
chloride

Protected
Intermediate

 Cross-Coupling Acidic Hydrolysis
(HCl / THF)

2-acetyl-2'-nitrobenzophenone
(Target)

 Deprotection
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Palladium-catalyzed cross-coupling synthesis of 2-acetyl-2'-nitrobenzophenone.

Step-by-Step Synthetic Protocol (Self-Validating)
Step 1: Ketalization of 2-bromoacetophenone

Procedure: Reflux 2-bromoacetophenone with ethylene glycol and a catalytic amount of p-

toluenesulfonic acid (pTSA) in toluene using a Dean-Stark apparatus.

Causality: The acetyl group must be masked as a 1,3-dioxolane ketal to prevent competitive

insertion or nucleophilic attack during the subsequent metalation and coupling phases.
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Self-Validation Check: Confirm the disappearance of the carbonyl stretch (~1680 cm⁻¹) via

FT-IR before proceeding.

Step 2: Borylation

Procedure: Treat the protected bromide with n-Butyllithium at -78°C, followed by quenching

with triisopropyl borate and mild hydrolysis to yield the protected 2-acetylphenylboronic acid.

Self-Validation Check: ¹H NMR must show the presence of the dioxolane protons (~4.0 ppm)

alongside the boronic acid hydroxyls.

Step 3: Acyl-Suzuki Cross-Coupling

Procedure: Combine the protected boronic acid with 2-nitrobenzoyl chloride in toluene. Add

K₂CO₃ (base) and 5 mol% Pd(PPh₃)₄. Heat to 90°C under an argon atmosphere for 12

hours.

Causality: Pd(PPh₃)₄ is a robust zero-valent palladium catalyst ideal for carbonylative/acyl-

Suzuki couplings, facilitating the oxidative addition of the acyl chloride without

decarbonylation.

Self-Validation Check: LC-MS must confirm the mass of the protected intermediate (m/z =

313.1).

Step 4: Acidic Deprotection

Procedure: Dissolve the intermediate in THF and treat with 2M HCl at room temperature for

4 hours to cleave the ketal. Extract with ethyl acetate, dry over MgSO₄, and purify via silica

gel chromatography.

Self-Validation Check: The reappearance of the acetyl carbonyl stretch in IR and a final

HRMS matching the exact mass of 269.0688 Da confirms the target.

Conclusion
The absence of a CAS Registry Number for 2-acetyl-2'-nitrobenzophenone highlights a gap in

publicly disclosed chemical space. By utilizing a structurally validated, causality-driven

synthetic pathway, researchers can isolate this intermediate. Once the self-validating analytical
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checks (HRMS, NMR, IR) are complete, the data can be submitted to CAS Registry Services to

officially assign a novel CAS RN[3], thereby enriching the global chemical database and

ensuring regulatory compliance for downstream drug development.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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